Cas no 1164-91-6 (Androstanolone acetate)

• Product Name: Androstanolone acetate
• CAS No: 1164-91-6
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 165308
• PubChem ID: 11809740
• Update Time: 2025-05-28

Androstanolone acetate Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-(acetyloxy)-, (5a,17b)-
• Androstanolone Acetate
• 17β-Acetoxy-5α-androstane-3-one
• 17-O-Acetyl Androstanolone
• 5.α.-Dihydrotestosterone acetate
• 5.alpha.-Androstan-3-one, 17.beta.-hydroxy-, acetate
• Dihydrotestosterone acetate
• 5.alpha.-Dihydrotestosterone acetate
• 17.beta.-Acetoxy-5.alpha.-androstan-3-one
• [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
• (5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• AKOS030589918
• 5.alpha.,17.beta.-Dihydrotestosterone ethanoate
• NSC-73107
• DTXSID90922040
• ILCTUFVQFCIIDS-NGFSFWIMSA-N
• UNII-63Z2Y83W8N
• Androstan-3-one, 17-(acetyloxy)-, (5alpha,17beta)-
• STANOLONE ACETATE
• TQP0573
• 3-Oxoandrostan-17-yl acetate #
• SCHEMBL1315897
• HY-111847
• NS00069043
• 63Z2Y83W8N
• CHEMBL3275971
• NSC 73107
• Androstan-3-one, 17-(acetyloxy)-, (5.alpha.,17.beta.)-
• DB13951
• Q27263669
• 1164-91-6
• CS-0093245
• 5alpha,17beta-Dihydrotestosterone ethanoate
• 17beta-Acetoxy-5alpha-androstan-3-one
• DB-250250
• 17beta-acetoxy-5alpha-androstane-3-one
• (1S,3aS,3bR,5aS,9aS,9bS,11aS)-9a,11a-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl acetate
• 5alpha-dihydrotestosterone acetate
• 5alpha-Androstan-3-one, 17beta-hydroxy-, acetate
• (1S,3aS,3bR,5aS,9aS,9bS,11aS)-9a,11a-dimethyl-7-oxo-hexadecahydro-1H-cyclopenta(a)phenanthren-1-yl acetate
• Androstanolone acetate

• Inchi： 1S/C21H32O3/c1-13(22)24-19-7-6-17-16-5-4-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,19)3/h14,16-19H,4-12H2,1-3H3/t14-,16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： ILCTUFVQFCIIDS-NGFSFWIMSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@H]12)=O

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.0088 (rough estimate)
• Boiling Point: 429.59°C (rough estimate)
• Flash Point: 182.8±26.8 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 43.37000
• LogP: 4.52990
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Androstanolone acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters